Cas no 2171148-59-5 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid)

• Product Name: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid
• CAS No: 2171148-59-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5810224
• PubChem ID: 165544676
• Update Time: 2025-05-27

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid
• 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}benzoic acid
• EN300-1516765
• 2171148-59-5

• Inchi： 1S/C27H26N2O5/c1-17(25(30)28-15-14-18-8-2-3-9-19(18)26(31)32)29-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-/m1/s1
• InChI Key： FNLBUDXLVDGDNW-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)C(NCCC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid

Research Briefing on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171148-59-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Recent advancements in chemical biology and pharmaceutical research have highlighted the importance of specialized compounds such as 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171148-59-5). This compound, characterized by its unique structural features, has emerged as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the benzoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation strategies. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications.

Recent studies have explored the synthetic pathways for 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid, emphasizing its role in facilitating the production of complex peptides. The compound's Fmoc group is instrumental in protecting amino functionalities during peptide chain elongation, while the benzoic acid component allows for further functionalization. Researchers have optimized its synthesis to achieve high yields and purity, which are essential for pharmaceutical applications. Additionally, advancements in chromatographic purification techniques have enhanced the scalability of its production, making it more accessible for industrial use.

In the context of drug development, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid has been employed in the design of peptide-based therapeutics. Its structural versatility enables the incorporation of diverse pharmacophores, thereby expanding the scope of potential drug candidates. For instance, recent preclinical studies have utilized this compound to develop novel inhibitors targeting protein-protein interactions (PPIs) involved in cancer and inflammatory diseases. The ability to modulate PPIs with high specificity underscores its potential as a cornerstone in next-generation therapeutics.

Beyond its applications in peptide synthesis, this compound has also been investigated for its role in bioconjugation strategies. Researchers have leveraged its reactive carboxyl group to link peptides with other biomolecules, such as antibodies or nanoparticles, for targeted drug delivery systems. Such innovations are paving the way for more precise and effective treatments, particularly in oncology and immunology. Furthermore, the compound's compatibility with automated synthesis platforms has streamlined the development of combinatorial libraries, accelerating the discovery of new bioactive molecules.

In conclusion, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS: 2171148-59-5) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its multifaceted applications—from peptide synthesis to bioconjugation—highlight its versatility and importance in advancing therapeutic innovation. Ongoing research continues to uncover new possibilities for this compound, reinforcing its status as a key player in the development of next-generation drugs. Future studies are expected to further elucidate its mechanistic roles and expand its utility in emerging fields such as personalized medicine and nanotechnology.